Cas no 81253-78-3 (4-(3,5-Dimethylpiperidin-1-yl)benzonitrile)

• Product Name: 4-(3,5-Dimethylpiperidin-1-yl)benzonitrile
• CAS No: 81253-78-3
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 2802994
• PubChem ID: 43176891
• Update Time: 2025-04-21

4-(3,5-Dimethylpiperidin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• DTXCID70606432
• 81253-78-3
• AKOS000222374
• 4-(3,5-Dimethylpiperidin-1-yl)benzonitrile
• DTXSID70655682

• Inchi： 1S/C14H18N2/c1-11-7-12(2)10-16(9-11)14-5-3-13(8-15)4-6-14/h3-6,11-12H,7,9-10H2,1-2H3
• InChI Key： MFOPNLIVQPGAAB-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C#N)=CC=2)CC(C)CC(C)C1

Computed Properties

• Exact Mass: 214.146998583Da
• Monoisotopic Mass: 214.146998583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 27Ų